Vanadium(3+) hydrate tris(propan-2-olate)
Overview
Description
Triisopropoxyvanadium(V) oxide, also known as vanadium(V) oxytriisopropoxide, is a chemical compound with the formula OV(OCH(CH3)2)3. It is a pale yellow-orange liquid that is sensitive to moisture and air. This compound is primarily used in various chemical reactions and industrial applications due to its unique properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
Triisopropoxyvanadium(V) oxide can be synthesized through the reaction of vanadium pentoxide (V2O5) with isopropanol (C3H8O) under controlled conditions. The reaction typically involves heating vanadium pentoxide with isopropanol in the presence of a catalyst to facilitate the formation of the desired product. The reaction can be represented as follows:
V2O5+6C3H8O→2OV(OCH(CH3)2)3+3H2O
Industrial Production Methods
In industrial settings, the production of triisopropoxyvanadium(V) oxide involves large-scale reactors where vanadium pentoxide and isopropanol are mixed and heated under controlled temperatures and pressures. The reaction is carried out in an inert atmosphere to prevent oxidation and contamination. The product is then purified through distillation or other separation techniques to obtain a high-purity compound.
Chemical Reactions Analysis
Types of Reactions
Triisopropoxyvanadium(V) oxide undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form vanadium(V) oxide (V2O5).
Reduction: It can be reduced to lower oxidation states of vanadium.
Substitution: The isopropoxy groups can be substituted with other ligands.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include oxygen (O2) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as hydrogen gas (H2) or sodium borohydride (NaBH4) are used.
Substitution: Various ligands such as ethoxide (C2H5O) or acetylacetonate (C5H7O2) can be used for substitution reactions.
Major Products Formed
Oxidation: Vanadium(V) oxide (V2O5)
Reduction: Lower oxidation states of vanadium compounds
Substitution: Vanadium complexes with different ligands
Scientific Research Applications
Triisopropoxyvanadium(V) oxide has a wide range of applications in scientific research, including:
Chemistry: It is used as a precursor for the synthesis of various vanadium complexes and catalysts. It is also employed in organic synthesis and polymerization reactions.
Biology: Research studies have explored its potential as a biological probe and its interactions with biomolecules.
Medicine: Investigations are ongoing into its potential therapeutic applications, particularly in the field of oncology.
Industry: It is used in the production of coatings, thin films, and as a catalyst in petrochemical processes.
Mechanism of Action
The mechanism of action of triisopropoxyvanadium(V) oxide involves its ability to coordinate with various ligands and participate in redox reactions. The compound can act as a Lewis acid, accepting electron pairs from donor molecules. This property makes it an effective catalyst in various chemical reactions. The molecular targets and pathways involved depend on the specific application and reaction conditions.
Comparison with Similar Compounds
Similar Compounds
- Vanadium(V) oxytriethoxide (OV(OCH2CH3)3)
- Vanadium(V) oxytripropoxide (OV(OCH2CH2CH3)3)
- Vanadium(III) acetylacetonate (V(C5H7O2)3)
Uniqueness
Triisopropoxyvanadium(V) oxide is unique due to its specific isopropoxy ligands, which provide distinct steric and electronic properties compared to other vanadium compounds. This uniqueness allows it to participate in specific reactions and applications that other vanadium compounds may not be suitable for.
Biological Activity
Vanadium(3+) hydrate tris(propan-2-olate) is a coordination compound of vanadium that has garnered attention in various fields, particularly in medicinal chemistry due to its notable biological activities. This article explores the compound's biological effects, mechanisms of action, and potential applications, supported by relevant research findings and data.
Chemical Structure and Properties
Vanadium(3+) hydrate tris(propan-2-olate) is characterized by its unique structure, which includes three propan-2-olate ligands coordinated to a vanadium ion in the +3 oxidation state, along with water molecules of hydration. This specific coordination environment influences its reactivity and biological activity compared to other vanadium compounds.
Biological Activities
Research indicates that vanadium compounds, including vanadium(3+) hydrate tris(propan-2-olate), exhibit several significant biological activities:
-
Insulin-Mimetic Effects :
- Vanadium compounds have been shown to mimic insulin action, influencing glucose metabolism. This property suggests potential applications in diabetes management, particularly in enhancing insulin sensitivity and glucose uptake in cells.
- Cytotoxicity Against Cancer Cells :
- Antimicrobial Activity :
The mechanisms through which vanadium(3+) hydrate tris(propan-2-olate) exerts its biological effects are multifaceted:
- Insulin Mimicry : The compound may activate insulin signaling pathways, leading to increased glucose transporter expression (e.g., GLUT4), thereby facilitating glucose uptake by cells.
- Reactive Oxygen Species (ROS) Generation : Vanadium compounds can generate ROS, which may contribute to their cytotoxic effects on cancer cells by inducing oxidative stress.
- Interaction with Biological Molecules : The unique ligand environment allows for specific interactions with proteins and enzymes, potentially altering their activity and influencing cellular processes.
Case Studies and Research Findings
Several studies have investigated the biological activity of vanadium(3+) hydrate tris(propan-2-olate) and related compounds:
Comparative Analysis with Other Vanadium Compounds
Vanadium(3+) hydrate tris(propan-2-olate) shares similarities with other vanadium complexes but possesses unique characteristics due to its specific ligand environment. Below is a comparison of selected vanadium compounds:
| Compound Name | Chemical Formula | Notable Features |
|---|---|---|
| Vanadium(IV) oxide | VO | More stable; used in catalysis |
| Vanadyl sulfate | VOSO4 | Exhibits different biological activities |
| Vanadium(V) oxide | V2O5 | Higher oxidation state; used in batteries |
Properties
Molecular Formula |
C9H23O4V-3 |
|---|---|
Molecular Weight |
246.22 g/mol |
IUPAC Name |
propan-2-olate;vanadium;hydrate |
InChI |
InChI=1S/3C3H7O.H2O.V/c3*1-3(2)4;;/h3*3H,1-2H3;1H2;/q3*-1;; |
InChI Key |
COSYNXYURHUPEB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)[O-].CC(C)[O-].CC(C)[O-].O.[V] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
